Cas no 1375325-71-5 (Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II))

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) is a highly efficient palladium(II) precatalyst widely used in cross-coupling reactions, particularly Buchwald-Hartwig amination and Suzuki-Miyaura coupling. Its key advantages include excellent air and moisture stability, facilitating handling and storage compared to more sensitive palladium(0) complexes. The sterically hindered tri-tert-butylphosphine ligand enhances catalytic activity by promoting oxidative addition and stabilizing reactive intermediates. The 2-aminobiphenyl scaffold further improves performance by enabling facile reductive elimination. This precatalyst is particularly effective for challenging substrates, offering high turnover numbers and selectivity under mild conditions. Its robustness and versatility make it a preferred choice for pharmaceutical and fine chemical synthesis.

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) structure

1375325-71-5 structure

Product Name:Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II)

CAS No:1375325-71-5

MF:

MW:

MDL:MFCD21608496

CID:1124172

PubChem ID:253659744

Update Time:2025-05-28

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) Chemical and Physical Properties

Names and Identifiers

- Chloro[(tri-tert-butylphosphine)-2-(2-aMinobiphenyl)]palladiuM(II)
- Chloro(tri-t-butylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II)
- tBu3PPdG2 catalyst
- 5,8,11-Eicosatriynoicacid
- P(tBu)3 Pd G2
- Chloro[(tri-tert-butylphosphine)-2'-amino[1,1'-biphenyl]-2-yl]palladium(II)
- Chloro[(tri-t-butylphosphine)-2-(2-aminobiphenyl)]palladium(II)
- Chloro(tri-t-butylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II), min. 98%
- Chloro[(tri-tert-butylphosphine)-2-(2-aminobiphenyl)] palladium(II)
- Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II)
- MDL： MFCD21608496
- Inchi： 1S/C12H9N.C12H27P.ClH.Pd/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-10(2,3)13(11(4,5)6)12(7,8)9;;/h1-6,8-9,13H;1-9H3;1H;/q-2;;;+2
- InChI Key： KIBQTYTZFAZACF-UHFFFAOYSA-N
- SMILES： P([Pd+2]1(NC2=CC=CC=C2C2=CC=CC=[C-]12)[Cl-])(C(C)(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 4

Experimental Properties

Color/Form: No data available
Melting Point: 167-170 °C (decomposition)
Boiling Point: No data available
Sensitiveness: Air and humidity sensitivity

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：Argon filled storage

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) Customs Data

HS CODE：2931.90.6000

Chloro(tri-tert-butylphosphine)-2-(2-aminobiphenyl)palladium(II) Pricemore >>

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Chemenu	CM102784-5g	Chloro(tri-t-butylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II)	1375325-71-5	95%	5g	$***	2023-03-30
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abcr	AB401954-250 mg	Chloro(tri-t-butylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II), min. 98%; .	1375325-71-5		250 mg	€60.00	2023-07-19
abcr	AB401954-1 g	Chloro(tri-t-butylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II), min. 98%; .	1375325-71-5		1 g	€155.00	2023-07-19
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